Cas no 7427-68-1 (5,8,11,14-Eicosatetraenoicacid, octyl ester, (all-Z)- (9CI))

• Product Name: 5,8,11,14-Eicosatetraenoicacid, octyl ester, (all-Z)- (9CI)
• CAS No: 7427-68-1
• MF: C₂₈H₄₈O₂
• MW: 416.679529190063
• CID: 577449
• PubChem ID: 6437641
• Update Time: 2025-04-19

5,8,11,14-Eicosatetraenoicacid, octyl ester, (all-Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoicacid, octyl ester, (all-Z)- (9CI)
• Octyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• EINECS 231-067-6
• SCHEMBL3660726
• 5,8,11,14-Eicosatetraenoicacid,octyl ester,(all-z)-(9ci)
• octane arachidonate
• 7427-68-1
• NS00047234
• DTXSID301211615
• 5,8,11,14-Eicosatetraenoic acid, octyl ester, (all-Z)-

• Inchi： 1S/C28H48O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28(29)30-27-25-23-10-8-6-4-2/h11-12,14-15,17-18,20-21H,3-10,13,16,19,22-27H2,1-2H3/b12-11-,15-14-,18-17-,21-20-
• InChI Key： SNBGYRRBRAGXNX-FORXSXPXSA-N
• SMILES： O(C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 416.36564
• Monoisotopic Mass: 416.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.889
• Boiling Point: 497.6°C at 760 mmHg
• Flash Point: 87.8°C
• Refractive Index: 1.482
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters